![molecular formula C12H6S3 B1620656 Benzo[1,2-c:3,4-c':5,6-c'']trithiophene CAS No. 67466-80-2](/img/structure/B1620656.png)
Benzo[1,2-c:3,4-c':5,6-c'']trithiophene
Overview
Description
Scientific Research Applications
Organic Semiconductor Applications The use of benzo[1,2-c:3,4-c':5,6-c'']trithiophene in organic semiconductor applications is significant. For instance, Kashiki et al. (2011) synthesized various oligomers of benzo[1,2-c:3,4-c':5,6-c'']trithiophene, finding them useful as p-channel organic semiconductors due to their planar molecular structure and suitable energy levels (Kashiki et al., 2011).
Enhancing Electron-Rich Properties Guo et al. (2011) synthesized derivatives of benzo[1,2-c:3,4-c':5,6-c'']trithiophene, exploring their photophysical, electrochemical, and self-assembly properties. This research suggests the potential of these derivatives as strong electron donors in organic electronics (Guo et al., 2011).
Photovoltaic Applications The application of benzo[1,2-c:3,4-c':5,6-c'']trithiophene in photovoltaic devices is a growing area of research. Meng et al. (2015) created novel A–D–A small molecules using benzo[1,2-c:3,4-c':5,6-c'']trithiophene for organic photovoltaics, achieving high open-circuit voltages and power conversion efficiency (Meng et al., 2015).
Organic Field-Effect Transistors (OFETs) Benzo[1,2-c:3,4-c':5,6-c'']trithiophene is also utilized in the development of OFETs. Schroeder et al. (2011) synthesized copolymers containing benzo[1,2-c:3,4-c':5,6-c'']trithiophene, demonstrating high charge carrier mobilities in field-effect transistors (Schroeder et al., 2011).
Future Directions
properties
IUPAC Name |
4,9,14-trithiatetracyclo[10.3.0.02,6.07,11]pentadeca-1(15),2,5,7,10,12-hexaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6S3/c1-7-8(2-13-1)10-4-15-6-12(10)11-5-14-3-9(7)11/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INZUTJPYADZZEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C3=CSC=C3C4=CSC=C4C2=CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376215 |
Source
|
| Record name | benzo[1,2-c:3,4-c':5,6-c'']trithiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67466-80-2 |
Source
|
| Record name | benzo[1,2-c:3,4-c':5,6-c'']trithiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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